BE“GHE Foundational & Exploratory

Check Availability & Pricing

calcium permanganate CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium permanganate

Cat. No.: B160216

Technical Guide: Calcium Permanganate

Audience: Researchers, scientists, and chemical industry professionals.

Core Focus: This document provides a detailed overview of the chemical and physical
properties, synthesis protocols, and safety information for calcium permanganate.

Chemical Identity and Properties

Calcium permanganate, with the chemical formula Ca(MnQa4)z, is a strong oxidizing agent. It
consists of a calcium cation (Ca2*) and two permanganate anions (MnOa4™). It typically appears
as purple, deliqguescent crystals.

Data Presentation

The key quantitative properties of calcium permanganate are summarized in the table below
for easy reference.
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Property Value Citations
CAS Number 10118-76-0 [1112]
Molecular Weight 277.95 g/mol [1]

Molecular Formula

Ca(MnQOa4)2 or CaMn20s

[1]

Appearance

Purple crystalline solid

[1]

Density

2.4 glcm3

[1]

Solubility in Water

Freely soluble

[1]

Decomposition

Decomposes in alcohol

[1]

Experimental Protocols: Synthesis of Calcium

Permanganate

Detailed methodologies for the synthesis of calcium permanganate are outlined below. These

protocols are based on established chemical reactions.

Protocol 1: Metathesis Reaction from Potassium Permanganate and Calcium Chloride

This method relies on a double displacement reaction between potassium permanganate
(KMnOQOa4) and calcium chloride (CaClz2).

e Reaction: 2KMnOa4 + CaClz - Ca(MnOa)2 + 2KClI

e Procedure:

o

[¢]

Prepare aqueous solutions of potassium permanganate and calcium chloride.

Mix the two solutions. The less soluble potassium chloride (KCI) will precipitate out of the

solution, leaving calcium permanganate in the aqueous phase.

[¢]

[¢]

Separate the precipitated KCI by filtration.

The resulting solution contains calcium permanganate. Further concentration and

crystallization may be required to obtain solid calcium permanganate.
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Protocol 2: Reaction from Aluminum Permanganate and Calcium Oxide

This synthesis involves the reaction of aluminum permanganate (Al(MnOa)3) with calcium oxide
(Ca0).

e Reaction: AI(MnOa)s + 3Ca0 + 3H20 - 3Ca(MnQOa)2 + 2AI(OH)3

e Procedure:

o

React an aqueous solution of aluminum permanganate with solid calcium oxide.

Aluminum hydroxide (Al(OH)s), being insoluble, will precipitate out of the solution.

[e]

o

Filter the mixture to remove the precipitated aluminum hydroxide.
o The filtrate is an aqueous solution of calcium permanganate.
Protocol 3: Oxidation of Manganese Dioxide

This method involves the oxidation of manganese dioxide (MnOz2) using calcium hypochlorite
(Ca(ClO)2).

e Procedure:
o Create a solution of calcium hypochlorite.
o Add manganese dioxide to the solution.

o A small amount of calcium hydroxide (Ca(OH)2) can be added to raise the pH, which
facilitates the reaction.

o The hypochlorite acts as the oxidizing agent, converting the manganese from the +4
oxidation state in MnO: to the +7 state in the permanganate ion (MnOa™).

Logical Workflow Visualization

The following diagram illustrates the synthesis of calcium permanganate via the metathesis
reaction described in Protocol 1.
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Caption: Synthesis of Calcium Permanganate via Metathesis.

Safety and Handling

Calcium permanganate is a strong oxidizing agent and requires careful handling.

Fire and Explosion Hazard: It is non-combustible but will accelerate the burning of
combustible materials. Mixtures with finely divided combustible materials may be explosive.

Reactivity: Contact with liquid combustible materials may lead to spontaneous ignition. It can
react violently with substances like sulfuric acid, acetic acid, and other organic materials,
potentially causing fires or explosions.

Personal Protective Equipment (PPE): Appropriate PPE, including gloves, goggles, and a lab
coat, should be worn when handling this chemical.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b160216?utm_src=pdf-body-img
https://www.benchchem.com/product/b160216?utm_src=pdf-body
https://www.benchchem.com/product/b160216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Storage: Store in a cool, dry, well-ventilated area away from combustible materials and
sources of heat. Keep containers tightly closed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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